Cas no 904583-93-3 (7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(3-ethoxypropyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(3-ethoxypropyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 904583-93-3
• MF: C₂₂H₂₄ClN₅O₃S
• MW: 473.975662231445
• CID: 5440980
• Update Time: 2025-05-21

7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(3-ethoxypropyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(3,4-dimethylphenyl)sulfonyl-N-(3-ethoxypropyl)triazolo[1,5-a]quinazolin-5-amine
• 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(3-ethoxypropyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C22H24ClN5O3S/c1-4-31-11-5-10-24-20-18-13-16(23)7-9-19(18)28-21(25-20)22(26-27-28)32(29,30)17-8-6-14(2)15(3)12-17/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,24,25)
• InChI Key： AYVSPENHJIWQEW-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(C)C(C)=C3)(=O)=O)=C1N=C(NCCCOCC)C1=C2C=CC(Cl)=C1

Additional information on 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(3-ethoxypropyl)-1,2,3triazolo1,5-aquinazolin-5-amine

7-Chloro-3-(3,4-Dimethylbenzenesulfonyl)-N-(3-Ethoxypropyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-Amine: A Comprehensive Overview

The compound with CAS No. 904583-93-3, known as 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(3-ethoxypropyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a chlorine substituent, a sulfonyl group attached to a dimethylbenzene ring, and an ethoxypropyl amine moiety. The presence of these functional groups endows the molecule with unique chemical and biological properties.

Recent studies have highlighted the potential of this compound as a targeted therapeutic agent in the treatment of various diseases. For instance, researchers have explored its ability to inhibit specific enzymes involved in cancer progression. The chlorine atom at the 7-position plays a critical role in modulating the molecule's pharmacokinetic properties, while the sulfonyl group enhances its stability and bioavailability. Furthermore, the ethoxypropyl chain contributes to the compound's lipophilicity, which is essential for crossing cellular membranes and interacting with intracellular targets.

One of the most promising applications of this compound lies in its potential as an antibacterial agent. Scientists have discovered that it exhibits potent activity against multidrug-resistant bacterial strains. This is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. The quinazoline ring system, a key structural feature of this compound, has been shown to possess inherent antimicrobial properties that can be further enhanced through chemical modifications.

In addition to its therapeutic applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. The triazole ring, which forms part of the molecule's core structure, contributes to its ability to conduct electricity efficiently under certain conditions.

Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for synthesizing this compound. Traditional approaches often involved multi-step reactions with low yields; however, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved the process. These innovations have not only reduced production costs but also enhanced the scalability of the synthesis process.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with various biological targets. Using advanced molecular modeling techniques such as docking simulations and molecular dynamics studies, researchers have been able to predict how this compound interacts with proteins at atomic resolution. These findings are crucial for designing more effective drug delivery systems and optimizing therapeutic outcomes.

In conclusion, 7-chloro-3-(3,4-dimethylbenzenesulfonyl)-N-(3-ethoxypropyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.